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Compound of Interest

Compound Name: Octan-2-yl carbonochloridate

Cat. No.: B098895 Get Quote

An In-depth Technical Guide to Octan-2-yl carbonochloridate (2-Octyl Chloroformate) for

Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Octan-2-yl carbonochloridate,

also known as 2-Octyl Chloroformate. It is intended for researchers, scientists, and

professionals in the field of drug development and other areas of chemical synthesis. This

document covers the chemical's synonyms, physical and chemical properties, and its

applications, with a focus on a detailed experimental protocol for its use in prodrug synthesis.

Nomenclature and Synonyms
Octan-2-yl carbonochloridate is known by several alternative names in scientific literature

and chemical databases. A comprehensive list of these synonyms is provided in Table 1.

Table 1: Synonyms for Octan-2-yl carbonochloridate
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Synonym Source

2-OCTYL CHLOROFORMATE Depositor-Supplied Synonym[1]

octan-2-yl carbonochloridate IUPAC Name[1]

Carbonochloridic acid, 1-methylheptyl ester Synonym[2]

2-Octanol, chloroformate Synonym

Caprylic chloroformate Common Name[3]

Chloroformic acid 2-octyl ester Synonym

1-Methylheptyl chloroformate Synonym

Chemical and Physical Properties
A summary of the key physical and chemical properties of Octan-2-yl carbonochloridate is

presented in Table 2. This data is essential for its proper handling, storage, and use in

experimental settings.

Table 2: Physical and Chemical Properties of Octan-2-yl carbonochloridate
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Property Value Source

Molecular Formula C₉H₁₇ClO₂ [1][4]

Molecular Weight 192.68 g/mol [1][4]

CAS Number 15586-11-5 [1][4]

Appearance Clear, colorless liquid [3]

Odor Pungent [3]

Boiling Point 211 °C at 760 mmHg [3]

Flash Point 72.1 °C [3]

Density 1.003 g/cm³ [3]

Solubility Moderately soluble in water [3]

XLogP3-AA 4.5 [1][4]

Hydrogen Bond Acceptor

Count
2 [1][4]

Rotatable Bond Count 7 [1][4]

Applications in Synthesis
Octan-2-yl carbonochloridate is a versatile reagent in organic synthesis. Its primary

applications include:

Protecting Group for Amines: It is utilized as a protecting group for amines in peptide

coupling reactions, ensuring the selective formation of desired peptide bonds which is crucial

in pharmaceutical production.[3][4]

Pharmaceutical and Agrochemical Production: This compound serves as a key intermediate

in the synthesis of pharmaceuticals and agrochemicals.[3][4]

Fine Chemicals, Plastics, and Surfactants: It is also employed in the manufacturing of fine

chemicals, plastics, and surfactants.[3][4]
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Experimental Protocol: Synthesis of a Prodrug
Modulator of the Integrated Stress Response
Pathway
The following is a detailed experimental protocol adapted from a patented synthesis where

octan-2-yl carbonochloridate is used to create a chloroformate intermediate for a prodrug.

While the patent does not specify the yield for this particular step, a similar reaction in the same

document using allyl chloroformate resulted in an 83% yield, which can be considered a

representative expectation.[1][4]

Objective: To synthesize the chloroformate of a bicyclo[2.2.2]octane derivative as a key step in

the creation of a prodrug that modulates the integrated stress response (ISR) pathway. The

ISR is a cellular signaling network activated by various stress conditions.

Materials:

(2S)-1,4-bis[2-(4-chloro-3-fluorophenoxy)acetamido]bicyclo[2.2.2]octan-2-ol (starting

material)

Pyridine

Triphosgene

Dichloromethane (DCM)

Procedure:

To a stirred mixture of the starting bicyclo[2.2.2]octane derivative (515 mg, 0.97 mmol) in

dichloromethane (4 mL) at ambient temperature, add pyridine (0.087 mL, 1.07 mmol).

Prepare a solution of triphosgene (101 mg, 0.34 mmol) in dichloromethane (0.5 mL).

Add the triphosgene solution dropwise to the reaction mixture over a period of 3 minutes.

Stir the resulting mixture at ambient temperature for 18 hours.
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Upon completion, the reaction mixture is directly purified via flash chromatography on silica

gel.

Experimental Workflow Diagram:

Reaction Setup Reagent Preparation

Reaction

Workup and Purification

Starting Material
(515 mg, 0.97 mmol)

in DCM (4 mL)

Combine and Stir
(Ambient Temperature, 18 hours)

Pyridine
(0.087 mL, 1.07 mmol)

Triphosgene
(101 mg, 0.34 mmol)

in DCM (0.5 mL)

Dropwise addition

Direct Flash Chromatography
(Silica Gel)

Final Product:
Octan-2-yl carbonochloridate derivative

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of a chloroformate intermediate.

Signaling Pathway Context: The Integrated Stress
Response
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It is important to note that Octan-2-yl carbonochloridate is a chemical reagent used in the

synthesis of a molecule that targets a biological pathway; it does not directly participate in the

signaling pathway itself. The prodrug synthesized using this chloroformate is designed to

modulate the Integrated Stress Response (ISR). The ISR is a crucial cellular signaling network

that is activated by various stressors, such as the accumulation of unfolded proteins in the

endoplasmic reticulum, amino acid starvation, viral infection, and heme deficiency. These

stress signals converge on the phosphorylation of the eukaryotic initiation factor 2 alpha

(eIF2α), leading to an attenuation of global protein synthesis and the preferential translation of

stress-responsive mRNAs.

Logical Relationship Diagram:

Octan-2-yl
carbonochloridate Chemical Synthesis Prodrug Modulator Integrated Stress

Response (ISR) Pathway
Targets

Click to download full resolution via product page

Caption: Logical relationship of Octan-2-yl carbonochloridate to the ISR pathway.

Safety and Handling
Octan-2-yl carbonochloridate is a reactive chemical and should be handled with appropriate

safety precautions in a well-ventilated fume hood. It is important to avoid contact with skin and

eyes and to wear suitable personal protective equipment (PPE), including gloves and safety

goggles. In case of contact, rinse the affected area immediately with plenty of water. Store the

compound in a tightly closed container in a cool, dry place. For detailed safety information,

always refer to the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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